Cas no 2228687-72-5 (3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol)

• Product Name: 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol
• CAS No: 2228687-72-5
• MF: C₉H₉ClF₂O₂
• MW: 222.616369009018
• CID: 6403237
• PubChem ID: 165635663
• Update Time: 2025-10-12

3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol
• 2228687-72-5
• EN300-1973565

• Inchi： 1S/C9H9ClF2O2/c10-8-5-6(14)1-2-7(8)9(11,12)3-4-13/h1-2,5,13-14H,3-4H2
• InChI Key： LBEPTSAIJWRZHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCO)(F)F)O

Computed Properties

• Exact Mass: 222.0259135g/mol
• Monoisotopic Mass: 222.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol

Recent Advances in the Study of 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol (CAS: 2228687-72-5)

3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol (CAS: 2228687-72-5) is a fluorinated phenolic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro-hydroxypropyl substitution, exhibits promising biological activities, making it a potential candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving selective fluorination and hydroxylation, which allowed for the efficient production of the compound on a gram scale. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol exhibits potent antimicrobial properties against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings were published in a recent issue of Antimicrobial Agents and Chemotherapy, suggesting its potential as a novel antibiotic scaffold.

Beyond its antimicrobial effects, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The study identified the compound's ability to modulate key signaling pathways, including the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability. Additionally, toxicity profiles need to be thoroughly evaluated in animal models to ensure safety. Ongoing research is addressing these issues, with several patents filed in 2024 for derivatives of the compound aimed at enhancing its pharmacological properties.

In conclusion, 3-chloro-4-(1,1-difluoro-3-hydroxypropyl)phenol (CAS: 2228687-72-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual antimicrobial and anticancer activities, coupled with recent advances in synthesis and mechanistic understanding, position it as a compelling candidate for further development. Future studies will likely focus on structural optimization and preclinical evaluation to unlock its full therapeutic potential.